![molecular formula C25H19FN2O3S B527698 (5Z)-5-[(4-fluorophenyl)methylidene]-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one](/img/structure/B527698.png)
(5Z)-5-[(4-fluorophenyl)methylidene]-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one
Overview
Description
F0371-0041 is a Novel antifungal agent against Candida albicans persister cells.
Scientific Research Applications
Antimicrobial and Anticancer Activity
A notable application of compounds related to (5Z)-5-[(4-fluorophenyl)methylidene]-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one is in antimicrobial and anticancer research. For instance, Hegab et al. (2009) synthesized derivatives like 2-(4-Fluorophenyl)methylidene-1-thiooxoindane, which displayed good antimicrobial activity (Hegab, Elmalah, & Gad, 2009). Similarly, Gowda et al. (2009) reported the synthesis of 1-(4-methoxyphenethyl)-1H-benzimidazole-5-carboxylic acid derivatives, demonstrating potential as antileukemic agents (Gowda et al., 2009).
Cognitive Dysfunction Studies
Compounds structurally related to the target compound have been used in studies of cognitive dysfunction. Ogawa et al. (1994) examined the effects of sigma receptor ligands, including compounds with similar structural elements, on phencyclidine-induced cognitive dysfunction in rats, suggesting potential applications in neurological research (Ogawa, Okuyama, Araki, & Otomo, 1994).
Synthesis and Characterization of Novel Compounds
Research in the area also involves the synthesis and characterization of novel compounds. Clerici, Gelmi, & Pocar (1999) worked on the synthesis of 4-sulfanylmethylene-5(4H)-oxazolones, a process that could be relevant to synthesizing and understanding the chemical properties of (5Z)-5-[(4-fluorophenyl)methylidene]-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one (Clerici, Gelmi, & Pocar, 1999).
properties
Product Name |
(5Z)-5-[(4-fluorophenyl)methylidene]-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one |
|---|---|
Molecular Formula |
C25H19FN2O3S |
Molecular Weight |
446.5 g/mol |
IUPAC Name |
(5Z)-5-[(4-fluorophenyl)methylidene]-2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-3-phenylimidazol-4-one |
InChI |
InChI=1S/C25H19FN2O3S/c1-31-21-13-9-18(10-14-21)23(29)16-32-25-27-22(15-17-7-11-19(26)12-8-17)24(30)28(25)20-5-3-2-4-6-20/h2-15H,16H2,1H3/b22-15- |
InChI Key |
LKLWOAVYWWUNIR-JCMHNJIXSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)CSC2=N/C(=C\C3=CC=C(C=C3)F)/C(=O)N2C4=CC=CC=C4 |
SMILES |
COC1=CC=C(C=C1)C(=O)CSC2=NC(=CC3=CC=C(C=C3)F)C(=O)N2C4=CC=CC=C4 |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CSC2=NC(=CC3=CC=C(C=C3)F)C(=O)N2C4=CC=CC=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
F0371-0041; F0371 0041; F03710041 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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